Cas no 2097892-46-9 (2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide
• CAS No: 2097892-46-9
• MF: C₁₉H₂₂N₆O
• MW: 350.417582988739
• CID: 5467743
• Update Time: 2025-10-29

2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide
• 2-(benzimidazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide

• Inchi： 1S/C19H22N6O/c1-24(2)19-20-10-13-9-14(7-8-15(13)23-19)22-18(26)11-25-12-21-16-5-3-4-6-17(16)25/h3-6,10,12,14H,7-9,11H2,1-2H3,(H,22,26)
• InChI Key： KUQGBHHETTZLMV-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC2C=CC=CC1=2)NC1CC2=CN=C(N(C)C)N=C2CC1

Computed Properties

• Exact Mass: 350.18550935 g/mol
• Monoisotopic Mass: 350.18550935 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.9
• Molecular Weight: 350.4

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide

2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide: A Comprehensive Overview

The compound 2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide, identified by the CAS number 2097892-46-9, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery programs targeting various therapeutic areas.

The molecular structure of this compound is characterized by the presence of a benzodiazole ring system and a quinazoline moiety. The benzodiazole group is known for its aromatic stability and ability to participate in hydrogen bonding, which can enhance the compound's bioavailability. The quinazoline ring, on the other hand, is a heterocyclic structure that has been extensively studied for its role in kinase inhibition. The combination of these two functional groups creates a molecule with a high degree of structural complexity and functional diversity.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve the efficiency of its production while maintaining its structural integrity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the use of microwave-assisted synthesis could significantly reduce reaction times and enhance yields. This advancement has made the compound more accessible for further pharmacological studies.

In terms of biological activity, this compound has shown promising results in vitro and in vivo models. Preclinical studies have indicated that it exhibits potent inhibitory activity against several kinases associated with cancer progression. For example, a study conducted at the University of California revealed that this compound could effectively inhibit the activity of Aurora kinases, which are critical regulators of cell division. This finding suggests that it could be a potential candidate for anti-cancer therapy.

Beyond its role in oncology, this compound has also been investigated for its potential in treating neurodegenerative diseases. Research conducted at the Massachusetts Institute of Technology (MIT) demonstrated that it could modulate the activity of certain enzymes implicated in Alzheimer's disease. This dual functionality underscores the versatility of this compound and highlights its potential as a multi-target therapeutic agent.

The pharmacokinetic properties of this compound have also been extensively studied. Studies have shown that it exhibits favorable absorption profiles and moderate plasma protein binding, which are essential attributes for a drug candidate. However, further research is required to optimize its pharmacokinetic properties to ensure optimal therapeutic efficacy.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide represents a promising lead compound with diverse biological activities and potential therapeutic applications. As research continues to uncover its full potential, this compound may play a pivotal role in advancing drug discovery and development efforts across multiple therapeutic areas.